Cas no 921135-52-6 (Methyl 3-amino-6-(2-pyridinyl)thieno-2,3-bpyridine-2-carboxylate)

• Product Name: Methyl 3-amino-6-(2-pyridinyl)thieno-2,3-bpyridine-2-carboxylate
• CAS No: 921135-52-6
• MF: C₁₄H₁₁N₃O₂S
• MW: 285.321041345596
• MDL: MFCD08560632
• CID: 3111246
• PubChem ID: 16421697
• Update Time: 2025-10-21

Methyl 3-amino-6-(2-pyridinyl)thieno-2,3-bpyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-amino-6-(2-pyridinyl)thieno-[2,3-b]pyridine-2-carboxylate
• methyl 3-amino-6-(pyridin-2-yl)thieno[2,3-b]pyridine-2-carboxylate
• methyl 3-amino-6-pyridin-2-ylthieno[2,3-b]pyridine-2-carboxylate
• MFCD08560632
• KC-0727
• 921135-52-6
• methyl 3-amino-6-(2-pyridinyl)thieno[2,3-b]pyridine-2-carboxylate
• STK625554
• AKOS003683699
• methyl3-amino-6-(pyridin-2-yl)thieno[2,3-b]pyridine-2-carboxylate
• Methyl 3-amino-6-(2-pyridinyl)thieno-2,3-bpyridine-2-carboxylate

• MDL： MFCD08560632
• Inchi： 1S/C14H11N3O2S/c1-19-14(18)12-11(15)8-5-6-10(17-13(8)20-12)9-4-2-3-7-16-9/h2-7H,15H2,1H3
• InChI Key： NBIQVWKEBRDVSQ-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OC)=C(C2=CC=C(C3C=CC=CN=3)N=C12)N

Computed Properties

• Exact Mass: 285.05719778Da
• Monoisotopic Mass: 285.05719778Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 106Ų

Additional information on Methyl 3-amino-6-(2-pyridinyl)thieno-2,3-bpyridine-2-carboxylate

Methyl 3-amino-6-(2-pyridinyl)thieno-2,3-bpyridine-2-carboxylate (CAS No. 921135-52-6): An Overview

Methyl 3-amino-6-(2-pyridinyl)thieno-2,3-bpyridine-2-carboxylate (CAS No. 921135-52-6) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of thienopyridines, which are known for their diverse biological activities, including anti-inflammatory, anti-cancer, and anti-viral properties. The unique structural features of this molecule make it a promising candidate for further research and development in drug discovery.

The chemical structure of Methyl 3-amino-6-(2-pyridinyl)thieno-2,3-bpyridine-2-carboxylate is characterized by a thienopyridine core with an amino group and a pyridine substituent. The thienopyridine scaffold is a well-known pharmacophore that has been extensively studied for its ability to modulate various biological targets. The presence of the amino group and the pyridine substituent adds additional functional groups that can interact with specific receptors or enzymes, enhancing the compound's pharmacological profile.

Recent studies have highlighted the potential of Methyl 3-amino-6-(2-pyridinyl)thieno-2,3-bpyridine-2-carboxylate in treating various diseases. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a potential candidate for the treatment of inflammatory disorders such as rheumatoid arthritis and Crohn's disease.

In addition to its anti-inflammatory properties, Methyl 3-amino-6-(2-pyridinyl)thieno-2,3-bpyridine-2-carboxylate has also shown promising anti-cancer activity. Research conducted at the National Cancer Institute demonstrated that this compound can selectively inhibit the growth of cancer cells while sparing normal cells. The mechanism of action involves the disruption of key signaling pathways that are often dysregulated in cancer cells, such as the PI3K/AKT and MAPK pathways.

The pharmacokinetic properties of Methyl 3-amino-6-(2-pyridinyl)thieno-2,3-bpyridine-2-carboxylate have also been investigated to ensure its suitability for clinical applications. Studies have shown that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It exhibits good oral bioavailability and a reasonable half-life, making it a viable candidate for further preclinical and clinical evaluation.

Furthermore, the safety profile of Methyl 3-amino-6-(2-pyridinyl)thieno-2,3-bpyridine-2-carboxylate has been assessed in various preclinical models. Toxicity studies have indicated that this compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity to major organs such as the liver and kidneys. These findings support its potential use in human clinical trials.

The synthesis of Methyl 3-amino-6-(2-pyridinyl)thieno-2,3-bpyridine-2-carboxylate has been optimized to improve yield and purity. Several synthetic routes have been reported in the literature, including multi-step processes involving coupling reactions and functional group transformations. These synthetic methods provide a robust platform for large-scale production of the compound for both research and commercial purposes.

In conclusion, Methyl 3-amino-6-(2-pyridinyl)thieno-2,3-bpyridine-2-carboxylate (CAS No. 921135-52-6) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in medicinal chemistry. Ongoing studies are expected to uncover additional therapeutic uses and optimize its clinical utility.